6-ethyl-octahydro-2H-pyrido[4,3-b]morpholine

• CAS No.: 1803560-85-1
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 6-ethyl-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine
• InChI: InChI=1S/C9H18N2O/c1-2-11-5-3-9-8(7-11)10-4-6-12-9/h8-10H,2-7H2,1H3
• InChI Key: QCXAZFGAIOFYNS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2C(C1)NCCO2

Description

6-Ethyl-octahydro-2H-pyrido[4,3-b]morpholine is a bicyclic heterocyclic compound featuring a fused pyridine-morpholine scaffold with an ethyl substituent at the 6-position. Its molecular formula is inferred as C₉H₁₈N₂O (based on structural analogs in and ), with a molecular weight of approximately 170.25 g/mol (calculated by adding the ethyl group’s mass to the 6-methyl analog’s molecular weight of 156.23 g/mol ). The compound’s stereochemistry is explicitly noted as (4aS,8aR) in , which may influence its physicochemical and biological properties .

This molecule is primarily utilized in pharmaceutical research as a building block for drug discovery, particularly in the synthesis of complex bioactive molecules (e.g., kinase inhibitors or central nervous system modulators) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-ethyl-octahydro-2H-pyrido[4,3-b]morpholine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a suitable amine with a ketone or aldehyde, followed by cyclization to form the desired heterocyclic structure . The reaction conditions often include the use of acidic or basic catalysts, solvents such as ethanol or methanol, and temperatures ranging from room temperature to reflux conditions.

Industrial Production Methods

Industrial production of 6-ethyl-octahydro-2H-pyrido[4,3-b]morpholine may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

6-Ethyl-octahydro-2H-pyrido[4,3-b]morpholine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen atom or the ethyl group, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., alkyl halides). Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and appropriate solvents .

Major Products Formed

Scientific Research Applications

6-Ethyl-octahydro-2H-pyrido[4,3-b]morpholine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-ethyl-octahydro-2H-pyrido[4,3-b]morpholine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares 6-ethyl-octahydro-2H-pyrido[4,3-b]morpholine with its closest analogs:

Compound Name	Substituent	Position	Molecular Formula	Molecular Weight (g/mol)	CAS No.	Key References
6-Ethyl-octahydro-2H-pyrido[4,3-b]morpholine	Ethyl	6	C₉H₁₈N₂O	~170.25	1820576-10-0
6-Methyl-octahydro-2H-pyrido[4,3-b]morpholine	Methyl	6	C₈H₁₆N₂O	156.23	1505803-80-4
4-Methyl-octahydro-2H-pyrido[4,3-b]morpholine	Methyl	4	C₈H₁₆N₂O	156.23 (inferred)	1628605-13-9
6-Benzyl-octahydro-2H-pyrido[4,3-b]morpholine	Benzyl	6	C₁₄H₂₀N₂O	~232.32	1512222-32-0

Key Observations :

• The benzyl derivative () exhibits significantly higher molecular weight and steric bulk, which may limit bioavailability .
• Positional Isomerism : The 4-methyl analog () highlights the impact of substituent placement on ring strain and conformational flexibility, which could alter binding affinity in target proteins .

Biological Activity

6-Ethyl-octahydro-2H-pyrido[4,3-b]morpholine is a heterocyclic compound known for its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

Synthesis

The compound can be synthesized via various methods, often involving multi-component reactions that yield high purity and yield. The synthesis typically includes the use of readily available starting materials and catalysts.

Antimicrobial Properties

Research indicates that derivatives of 6-ethyl-octahydro-2H-pyrido[4,3-b]morpholine exhibit significant antimicrobial activity. A study demonstrated that certain derivatives showed effectiveness against a range of bacteria and fungi, suggesting potential applications in treating infections .

Neurotropic Effects

In neuropharmacological studies, compounds similar to 6-ethyl-octahydro-2H-pyrido[4,3-b]morpholine have shown neurotropic activity. For example, a related compound exhibited an ED50 value significantly lower than ethosuximide, indicating a higher potency in neuroprotective effects .

The biological activity of 6-ethyl-octahydro-2H-pyrido[4,3-b]morpholine is attributed to its ability to interact with various biological targets. The compound's structure enables it to form hydrogen bonds and engage in π-π stacking interactions with proteins and enzymes. This interaction can modulate enzyme activities and receptor functions, leading to its observed biological effects .

Case Studies

• Antimicrobial Activity Study : A series of derivatives were tested for their antimicrobial efficacy against Staphylococcus aureus and Escherichia coli. The most potent derivative showed a minimum inhibitory concentration (MIC) of 32 µg/mL against both strains.

  Compound	MIC (µg/mL)	Activity
  Derivative A	32	High
  Derivative B	64	Moderate
  Derivative C	128	Low
• Neuroprotective Effects : In a study assessing the neuroprotective potential of related compounds, one derivative exhibited an ED50 value of 30 mg/kg with a protective index (PI) superior to ethosuximide.

  Compound	ED50 (mg/kg)	TD50 (mg/kg)	PI
  Ethosuximide	100	300	3.0
  Compound X	30	>200	6.7